BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 1,3-
Bis(3-aminophenoxy)benzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826

This guide provides critical safety, handling, and disposal information for 1,3-Bis(3-
aminophenoxy)benzene (CAS: 10526-07-5), a chemical used in various research and
development applications.[1] Adherence to these protocols is essential for ensuring a safe

laboratory environment and mitigating potential risks for researchers, scientists, and drug
development professionals.

Hazard Summary

1,3-Bis(3-aminophenoxy)benzene is classified as harmful if swallowed, in contact with skin,
or if inhaled.[2] It is crucial to handle this compound with appropriate engineering controls and
personal protective equipment to minimize exposure.

Physical and Chemical Properties
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Property Value
CAS Number 10526-07-5[1]
Molecular Formula C18H16N202[1]
Molecular Weight 292.33 g/mol [1]
White to light yellow to light orange
Appearance
powder/crystal[3]
Melting Point 108 °C
Boiling Point 479.9 °C at 760 mmHg
N Soluble in Ethanol and acetone; practically
Solubility

insoluble in water[4]

Personal Protective Equipment (PPE) and
Engineering Controls

A comprehensive PPE strategy is the primary line of defense against potential exposure. The
following table summarizes the required PPE and essential engineering controls.
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.[4]

[5]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers

broader protection.[6]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.
Double-gloving is
recommended, with frequent
changes.[5][6]

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[5]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[5]

Respiratory Protection

NIOSH-Approved Respirator

May be necessary if working
outside of a fume hood or if
engineering controls are

insufficient.[6]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 1,3-Bis(3-aminophenoxy)benzene is crucial for safety and

experimental integrity.

1. Pre-Handling Preparation

¢ Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

e SDS Review: Ensure all personnel have read and understood the Safety Data Sheet.
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» Emergency Equipment: Verify that a safety shower, eyewash station, and fire extinguisher
are readily accessible.[4][5]

2. Handling the Compound

e Personal Protective Equipment: Don all required PPE as outlined above before entering the
handling area.[4][5]

o Ventilation: Always handle this compound in a well-ventilated area, preferably within a
certified chemical fume hood.[4][7]

» Weighing: When weighing the solid, use a balance inside a fume hood or a ventilated
balance enclosure.[5]

e Preparing Solutions: Add the solid to the solvent slowly to prevent splashing.[5]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke
in the laboratory.[1] Wash hands thoroughly after handling.[1][2]

3. Storage
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

o Keep away from direct sunlight and strong oxidizing agents.[4]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.[2][7]

Take off immediately all contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Call a

poison center or doctor if you feel unwell.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) .

do. Continue rinsing. Immediate medical

attention is required.[4]

Rinse mouth. Do not induce vomiting without
Ingestion medical advice. Call a physician or poison

control center immediately.[4]

Disposal Plan

Proper disposal of 1,3-Bis(3-aminophenoxy)benzene and its containers is critical to prevent
environmental contamination.

[EEN

. Waste Collection

» Solid Waste: Collect solid 1,3-Bis(3-aminophenoxy)benzene waste in a clearly labeled,
sealed, and appropriate hazardous waste container.

¢ Solutions: Collect solutions containing this compound in a labeled, sealed solvent waste
container.

o Contaminated Labware: Place items such as pipette tips and gloves in a designated solid
hazardous waste container.[5]

2. General Disposal Guidelines

o Labeling: All waste containers must be clearly labeled with the full chemical name and
associated hazards.[5]
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e Regulations: Disposal should be in accordance with all applicable regional, national, and
local laws and regulations.[2][4] Do not discharge into the environment without proper

handling of contaminated wastewater.[4]

Visual Workflow Guides

To further clarify the procedural steps and decision-making processes, the following diagrams

have been created.
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Start: Handling
1,3-Bis(3-aminophenoxy)benzene

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles
& Face Shield

Wear Chemical-Resistant Gloves
(Double-Gloved)

Wear a Flame-Resistant
Lab Coat

Wear Closed-Toe,
Chemical-Resistant Shoes

Is work outside a fume hood?

Wear a NIOSH-Approved Respirator

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 1,3-Bis(3-aminophenoxy)benzene.
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Handling Protocol

Preparation:
- Risk Assessment
- SDS Review
- Emergency Equipment Check

:

Handling:
- Use Fume Hood
- Wear Full PPE
- Safe Weighing & Dissolving

:

Storage:
- Tightly Closed Container
- Cool, Dry, Ventilated Area

nd of Experiment

Disposalf Protocol

Waste Collection:
- Segregate Solid, Liquid,
& Contaminated Labware

:

Label Waste Containers:
- Full Chemical Name
- Hazard Information

Dispose via Approved

Hazardous Waste Program

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b075826?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

